Cas no 23179-40-0 (Malaxinic Acid)

• Product Name: Malaxinic Acid
• CAS No: 23179-40-0
• Molecular Formula: C₁₈H₂₄O₈
• Molecular Weight: 368.38
• CID: 269362
• PubChem ID: 169443065

Malaxinic Acid Properties

Names and Identifiers

• Benzoic acid, 4-(b-D-glucopyranosyloxy)-3-(3-methyl-2-buten-1-yl)-
• Benzoicacid, 4-(b-D-glucopyranosyloxy)-3-(3-methyl-2-butenyl)-(8CI,9CI)
• Malaxinic acid

• InChIKey： ZTHSABILDCCHJR-XLKGFZLASA-N
• Inchi： 1S/C18H24O8/c1-9(2)3-4-10-7-11(17(23)24)5-6-12(10)25-18-16(22)15(21)14(20)13(8-19)26-18/h3,5-7,13-16,18-22H,4,8H2,1-2H3,(H,23,24)/t13-,14-,15+,16-,18-/m1/s1
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)C1C=CC(C(=O)O)=CC=1CC=C(C)C

Computed Properties

• Exact Mass: 368.14711772g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 368.14711772g/mol
• Heavy Atom Count: 26
• Complexity: 503
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides